Cas no 2227808-99-1 (rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227808-99-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6519149
• PubChem ID: 165616601
• Update Time: 2025-05-25

rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1818933
• rac-[(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227808-99-1

• Inchi： 1S/C14H17N/c1-4-10-7-5-6-8-11(10)13-12(9-15)14(13,2)3/h1,5-8,12-13H,9,15H2,2-3H3/t12-,13-/m0/s1
• InChI Key： WEOZUBVCKKBJIP-STQMWFEESA-N
• SMILES： NC[C@H]1[C@H](C2C=CC=CC=2C#C)C1(C)C

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine

Rac-(1R,3R)-3-(2-Ethynylphenyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound CAS No 2227808-99-1, also known as rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.

The molecular structure of rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine is characterized by a cyclopropane ring substituted with a methanamine group and a 2-ethynylphenyl moiety. The stereochemistry at the (1R,3R) configuration plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how specific configurations can enhance bioavailability and efficacy.

Synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed methods such as Suzuki coupling and asymmetric induction to achieve the desired stereochemical outcome. These techniques not only ensure high yields but also maintain the integrity of the molecule's functional groups. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis process.

The pharmacological properties of CAS No 2227808-99-1 have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a promising candidate for drug development. Moreover, computational modeling has provided insights into its binding affinity and selectivity profiles, further underscoring its therapeutic potential.

In addition to its pharmacological applications, rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in advanced materials such as organic semiconductors and nanomaterials. Recent advancements in nanotechnology have enabled researchers to explore its potential in creating novel materials with enhanced performance characteristics.

The environmental impact of this compound is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity profile under various conditions. These findings are critical for ensuring sustainable practices in its production and application. Regulatory agencies have also expressed interest in understanding its environmental fate to develop guidelines for safe handling and disposal.

In conclusion, CAS No 2227808-99-1 or rac-(1R,3R)-3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis, pharmacological activity, and material science potential highlight its significance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make a substantial impact on both scientific advancements and practical applications.